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NDI-091143 Technical Support Center
Welcome to the technical support center for NDI-091143. This resource is designed to assist

researchers, scientists, and drug development professionals with frequently asked questions

and troubleshooting guidance for the use of NDI-091143 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is NDI-091143 and what is its primary mechanism of action?

A1: NDI-091143 is a potent and high-affinity inhibitor of human ATP-citrate lyase (ACLY).[1][2]

[3][4] It functions as an allosteric inhibitor, meaning it binds to a site on the enzyme distinct from

the active site.[5] This binding event stabilizes significant conformational changes in the citrate-

binding domain of ACLY, which in turn indirectly blocks the binding and recognition of the citrate

substrate.[2][6] This ultimately inhibits the enzyme's catalytic activity.

Q2: What is the solubility of NDI-091143 in common laboratory solvents?

A2: NDI-091143 exhibits high solubility in Dimethyl Sulfoxide (DMSO). Its solubility in ethanol is

significantly lower, and it is considered insoluble in water.[1] For detailed solubility data, please

refer to the data table below.

Q3: How should I prepare stock solutions of NDI-091143?
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A3: It is recommended to prepare stock solutions of NDI-091143 in fresh, anhydrous DMSO.[1]

For in vitro cell-based assays, the final concentration of DMSO should typically not exceed

0.1% to avoid solvent-induced cellular effects.[3] Always perform a negative control experiment

to evaluate the potential effects of the solvent on your specific cell line.[3]

Q4: How should I store NDI-091143 and its stock solutions?

A4: NDI-091143 powder should be stored at -20°C for long-term stability (up to 3 years).[2] In-

solvent stock solutions are best stored at -80°C and should be used within one year.[2] To

avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller,

single-use volumes.[3]

Troubleshooting Guide
Issue 1: Difficulty in dissolving NDI-091143 in DMSO.

Potential Cause: The DMSO used may have absorbed moisture, which can significantly

reduce the solubility of NDI-091143.[1]

Solution: Always use fresh, anhydrous DMSO for the preparation of stock solutions.[1] If

dissolution is still slow, gentle warming in a water bath up to 50-60°C and/or ultrasonication

can be employed to facilitate dissolution.[1][2]

Issue 2: Precipitation of NDI-091143 upon dilution in aqueous media.

Potential Cause: NDI-091143 is insoluble in water.[1] Direct dilution of a concentrated DMSO

stock solution into aqueous buffers or cell culture media can cause the compound to

precipitate out of solution.

Solution: For in vivo studies and some in vitro assays requiring lower DMSO concentrations,

a co-solvent system is recommended. Formulations including PEG300, Tween-80, and

saline have been successfully used.[2][3][7] A stepwise dilution approach, where the DMSO

stock is first diluted in an intermediate solvent before final dilution in the aqueous medium,

can also be effective.

Issue 3: Inconsistent results in cell-based assays.
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Potential Cause 1: The final DMSO concentration in the culture medium is too high, leading

to cellular toxicity or off-target effects.

Solution 1: Ensure the final DMSO concentration is kept as low as possible, ideally below

0.1%.[3] Always include a vehicle control (medium with the same final concentration of

DMSO) in your experimental design to account for any solvent effects.

Potential Cause 2: The working solution was not freshly prepared.

Solution 2: For in vivo experiments, it is highly recommended to prepare the working solution

freshly on the day of use.[2] For in vitro experiments, while stock solutions are stable when

stored correctly, it is good practice to prepare fresh dilutions for each experiment to ensure

consistency.

Data Presentation
Table 1: Solubility of NDI-091143 in Various Solvents

Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO ~91 - 100 ~200.51 - 220.34

Use of fresh,

anhydrous DMSO is

critical. Warming and

ultrasonication can aid

dissolution.[1][2][7]

Ethanol 3 6.61

Water Insoluble -

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution of NDI-091143 in DMSO

Materials: NDI-091143 powder (Molecular Weight: 453.84 g/mol ), anhydrous DMSO.

Procedure:
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Accurately weigh the desired amount of NDI-091143 powder.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 100

mM. For example, to prepare 1 mL of a 100 mM stock solution, dissolve 45.38 mg of NDI-
091143 in 1 mL of anhydrous DMSO.

Vortex the solution until the compound is completely dissolved. If necessary, use gentle

warming (up to 50°C) or sonication to aid dissolution.

Aliquot the stock solution into smaller volumes and store at -80°C.

Protocol 2: Preparation of an In Vivo Formulation

This protocol is an example, and the specific formulation may need to be optimized for your

experimental model and administration route.

Materials: NDI-091143, anhydrous DMSO, PEG300, Tween-80, Saline (0.9% NaCl).

Procedure (to prepare 1 mL of working solution):

Prepare a concentrated stock solution of NDI-091143 in DMSO (e.g., 20.8 mg/mL).[2]

In a sterile tube, add 100 µL of the DMSO stock solution.[2]

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.[2]

Add 50 µL of Tween-80 and mix again until the solution is clear.[2]

Add 450 µL of saline to bring the final volume to 1 mL. Mix thoroughly.[2]

This formulation results in a solution containing 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% Saline.[2] The final concentration of NDI-091143 would be 2.08 mg/mL.

It is recommended to use this working solution immediately after preparation.[1]

Mandatory Visualization
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Below is a diagram illustrating the mechanism of action of NDI-091143 as an allosteric inhibitor

of ATP-citrate lyase (ACLY).

ATP-Citrate Lyase (ACLY) Enzyme
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Citrate Binding
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Caption: Mechanism of NDI-091143 allosteric inhibition of ACLY.

Here is a workflow diagram for preparing an in vivo formulation of NDI-091143.

Start: Prepare Concentrated
NDI-091143 Stock in DMSO Add PEG300 Mix Until Clear Add Tween-80 Mix Until Clear Add Saline to

Final Volume Mix Thoroughly End: Ready-to-use
In Vivo Formulation

Click to download full resolution via product page

Caption: Workflow for preparing an NDI-091143 in vivo formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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